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Compound of Interest

Compound Name: Mirtazapine-d3

Cat. No.: B602503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of

the Mirtazapine-d3 analytical standard. Mirtazapine-d3 is a deuterated analog of Mirtazapine,

a tetracyclic antidepressant. Its use as an internal standard is crucial for the accurate

quantification of Mirtazapine in complex biological matrices during pharmacokinetic studies,

therapeutic drug monitoring, and forensic analysis. This guide offers a comparative summary of

commercially available Mirtazapine-d3 standards, detailed experimental protocols for its use,

and visual workflows to aid in method development and implementation.

Commercial Availability and Specifications
A variety of chemical and life science suppliers offer Mirtazapine-d3 analytical standards in

different formats, purities, and concentrations. The choice of supplier and product will depend

on the specific requirements of the analytical method, including the desired level of certification

(e.g., ISO 17034), format (neat solid or solution), and concentration. Below is a comparative

summary of Mirtazapine-d3 products from prominent suppliers.

Table 1: Commercial Suppliers and Product Specifications for Mirtazapine-d3
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Supplier
Product
Name

Catalog
Number
(Example
)

Format
Chemical
Purity

Isotopic
Purity
(d3)

Concentr
ation

Cayman

Chemical

Mirtazapin

e-d3
21126 Neat Solid ≥98%

≥99%

deuterated

forms (d1-

d3); ≤1%

d0[1]

N/A

Mirtazapin

e-d3

(CRM)

31762
Solution in

Methanol
N/A N/A 100 µg/mL

LGC

Standards

Mirtazapin

e-d3

TRC-

M365002-

1MG

Neat Solid
99.68%

(HPLC)[2]
99.3%[2] N/A

Mirtazapin

e-d3 0.1

mg/mL in

Methanol

CER-M-

191-0.1-

1ML

Solution in

Methanol
N/A N/A 0.1 mg/mL

Cerilliant

(sold by

MilliporeSi

gma)

Mirtazapin

e-D3

solution

M-191
Solution in

Methanol
N/A N/A 100 µg/mL

Santa Cruz

Biotechnol

ogy

Mirtazapin

e-d3
sc-212773 Neat Solid N/A N/A N/A

Cleanchem
Mirtazapin

e-d3

CCL-

R003585
Neat Solid

>90%

(Chromato

graphic)[3]

N/A N/A

GlpBio
Mirtazapin

e D3
GC61067 Solid

>98.00%

(HPLC)
N/A N/A
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MedChem

Express

Mirtazapin

e-d3

HY-

113426S
Solid 99.76% N/A N/A

Table 2: Commercial Suppliers and Product Specifications for S-(+)-Mirtazapine-d3

Supplier Product Name
Catalog Number
(Example)

Format

LGC Standards S-Mirtazapine-d3 TRC-M364987-10MG Neat Solid

MedChemExpress (S)-Mirtazapine-d3 HY-113426S1 Solid

Experimental Protocols
The use of Mirtazapine-d3 as an internal standard is prevalent in bioanalytical methods,

particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) or

gas chromatography-mass spectrometry (GC-MS). Below are detailed protocols adapted from

published research, providing a starting point for laboratory implementation.

Quantification of Mirtazapine in Human Plasma by LC-
MS/MS
This method is suitable for therapeutic drug monitoring and pharmacokinetic studies.

a. Materials and Reagents:

Mirtazapine-d3 analytical standard

Mirtazapine analytical standard

Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid
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Ammonium acetate

Water (deionized or Milli-Q)

b. Preparation of Stock and Working Solutions:

Mirtazapine-d3 Internal Standard (IS) Stock Solution (100 µg/mL): If using a neat solid,

accurately weigh and dissolve the standard in methanol. If using a pre-made solution, use as

is.

Mirtazapine Stock Solution (1 mg/mL): Accurately weigh and dissolve Mirtazapine in

methanol.

Working Solutions: Prepare serial dilutions of the Mirtazapine stock solution in 50:50

methanol:water to create calibration standards and quality control (QC) samples. Prepare a

working solution of Mirtazapine-d3 by diluting the stock solution in the same solvent.

c. Sample Preparation (Protein Precipitation):

Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

Add 20 µL of the Mirtazapine-d3 working solution.

Add 200 µL of acetonitrile to precipitate proteins.

Vortex for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

d. LC-MS/MS Conditions:

LC System: UHPLC system

Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water
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Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate Mirtazapine from matrix components.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

in positive mode.

MRM Transitions:

Mirtazapine: Q1 266.2 -> Q3 201.1

Mirtazapine-d3: Q1 269.2 -> Q3 204.1

e. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Mirtazapine to Mirtazapine-d3
against the concentration of the calibration standards.

Determine the concentration of Mirtazapine in unknown samples by interpolation from the

calibration curve.

Quantification of Mirtazapine in Urine by GC-MS
This method is suitable for forensic toxicology and drug metabolism studies.

a. Materials and Reagents:

Mirtazapine-d3 analytical standard

Mirtazapine analytical standard

Human urine (blank)

Methanol (GC grade)
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Hexane (GC grade)

Isoamyl alcohol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

b. Preparation of Stock and Working Solutions:

Prepare stock and working solutions of Mirtazapine and Mirtazapine-d3 in methanol as

described in the LC-MS/MS protocol.

c. Sample Preparation (Liquid-Liquid Extraction):

Pipette 1 mL of urine sample into a glass tube.

Add a known amount of Mirtazapine-d3 working solution.

Add 200 µL of 1 M NaOH to basify the sample.

Add 5 mL of a hexane:isoamyl alcohol (95:5, v/v) mixture.

Vortex for 10 minutes.

Centrifuge at 3500 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

d. GC-MS Conditions:

GC System: Gas chromatograph with a mass selective detector.

Column: HP-5MS capillary column (or equivalent).
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Injector Temperature: 250°C

Oven Temperature Program: Start at 100°C, ramp to 280°C.

Carrier Gas: Helium

Ionization Mode: Electron Impact (EI)

Selected Ion Monitoring (SIM):

Mirtazapine: m/z 265, 200

Mirtazapine-d3: m/z 268, 203

e. Data Analysis:

Similar to the LC-MS/MS method, create a calibration curve based on the peak area ratios of

the target analyte to the internal standard and quantify the unknown samples.

Visual Workflows
The following diagrams, generated using the DOT language, illustrate the experimental

workflows described above.

Sample Preparation LC-MS/MS Analysis

Plasma Sample (100 µL) Add Mirtazapine-d3 IS Add Acetonitrile (200 µL) Vortex Centrifuge Collect Supernatant Inject into UHPLC C18 Column Separation ESI-MS/MS Detection (MRM) Data Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS analysis of Mirtazapine in plasma.
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Sample Preparation GC-MS Analysis

Urine Sample (1 mL) Add Mirtazapine-d3 IS Add 1M NaOH Add Hexane/Isoamyl Alcohol Vortex Centrifuge Collect Organic Layer Evaporate to Dryness Reconstitute Inject into GC HP-5MS Column Separation EI-MS Detection (SIM) Data Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of Mirtazapine in urine.

Conclusion
The selection of a suitable Mirtazapine-d3 analytical standard is a critical first step in the

development of robust and reliable bioanalytical methods. This guide provides a detailed

comparison of commercially available standards and foundational experimental protocols to

assist researchers in this process. By leveraging the information presented, scientists and drug

development professionals can confidently select the appropriate materials and efficiently

implement analytical methods for the accurate quantification of Mirtazapine. It is always

recommended to consult the supplier's Certificate of Analysis for lot-specific information and to

perform in-house validation of any analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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